Cas no 1501531-75-4 (5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid)
5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid
- AKOS018988954
- 1501531-75-4
- EN300-1277559
- 5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid
-
- Inchi: 1S/C8H6N2O3S2/c11-7(12)6-2-1-5(13-6)3-14-8-9-4-10-15-8/h1-2,4H,3H2,(H,11,12)
- InChI Key: LEWYUQXHVKICIH-UHFFFAOYSA-N
- SMILES: S(C1=NC=NS1)CC1=CC=C(C(=O)O)O1
Computed Properties
- Exact Mass: 241.98198440g/mol
- Monoisotopic Mass: 241.98198440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 130Ų
5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277559-1.0g |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1277559-50mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-100mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-250mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-500mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-1000mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-2500mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-5000mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1277559-10000mg |
5-[(1,2,4-thiadiazol-5-ylsulfanyl)methyl]furan-2-carboxylic acid |
1501531-75-4 | 10000mg |
$3315.0 | 2023-10-01 |
5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid
Introduction to 5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 1501531-75-4)
5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid, identified by its CAS number 1501531-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole and furan derivatives family, which are well-documented for their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule integrates a thiadiazole core with a furan ring, linked through a methylfuran-2-carboxylic acid moiety. Such structural features endow the compound with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The thiadiazole ring is a heterocyclic structure consisting of sulfur, nitrogen, and carbon atoms arranged in a six-membered ring. Thiadiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfanyl group at the 5-position of the thiadiazole ring further enhances the compound's reactivity and potential biological activity. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets.
The furan component in the molecule contributes to its aromaticity and electron-rich nature, which can be exploited in various chemical reactions and interactions. The methylfuran-2-carboxylic acid moiety serves as a linker that connects the thiadiazole core to the furan ring, providing a stable yet flexible structure. This carboxylic acid group can participate in hydrogen bonding or form salt bridges with biological targets, enhancing binding affinity and selectivity.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiadiazole-furan hybrids as pharmacophores. Studies suggest that these compounds can modulate enzyme activity and receptor binding through their unique structural features. For instance, modifications at the thiadiazole ring or the furan moiety can fine-tune electronic properties, affecting interactions with proteins or nucleic acids.
In terms of synthetic methodologies, 5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid can be synthesized through multi-step organic reactions involving cyclization, sulfonylation, and esterification processes. The synthesis often requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced synthetic approaches, with researchers exploring catalytic methods that minimize waste and energy consumption.
Current research in medicinal chemistry focuses on developing novel derivatives of thiadiazole-furan hybrids with enhanced pharmacological profiles. For example, modifications aimed at improving oral bioavailability or reducing toxicity have been extensively studied. Additionally, computational screening has identified promising analogs that exhibit potent activity against disease-causing targets.
The role of this compound in drug discovery is further underscored by its potential as an intermediate in more complex molecular architectures. By serving as a building block for larger scaffolds, it enables chemists to explore new chemical space and discover compounds with tailored biological activities. Such efforts are crucial for addressing unmet medical needs and developing next-generation therapeutics.
The pharmaceutical industry has shown interest in thiadiazole-furan derivatives due to their versatility and therapeutic promise. Preclinical studies have demonstrated promising results in models of inflammation, infection, and cancer. These findings support further investigation into the pharmacological mechanisms underlying the activity of this class of compounds.
Future directions in research may involve exploring structure-activity relationships (SAR) to optimize potency and selectivity. Additionally, interdisciplinary approaches combining synthetic chemistry with bioinformatics could accelerate the discovery of novel derivatives with desired properties. Such collaborations are essential for translating laboratory findings into viable therapeutic candidates.
In conclusion,5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 1501531-75-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable candidate for further study. As research continues to evolve,this molecule is likely to play an important role in the development of new drugs targeting various diseases.
1501531-75-4 (5-(1,2,4-thiadiazol-5-ylsulfanyl)methylfuran-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)